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Compound of Interest

Compound Name: 4-lodo-2-nitropyridine
CAS No.: 1003711-88-3
Cat. No.: B1613554
Get Quote
. J

Executive Summary & Core Directive

4-lodo-2-nitropyridine (CAS: 223463-13-6) presents a dual-hazard profile due to the presence
of a labile halogen (iodine) and a nitro group on a pyridine scaffold. Improper disposal risks
toxic gas evolution (NOx, 12) and potential energetic instabilities if mixed with incompatible
streams.

Core Directive: This compound must be managed as Halogenated Organic Waste. Under no
circumstances should it be disposed of via sanitary sewer systems or mixed with non-
halogenated solvents, strong bases, or reducing agents.

Hazard Assessment & Chemical Logic

To dispose of this chemical safely, one must understand the underlying reactivity of its
functional groups.
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Feature

Hazard Implication

Operational Consequence

C—I Bond (Position 4)

Weak bond energy; prone to
homolytic cleavage by
light/heat.

Light Sensitivity: Waste
containers must be amber or
foil-wrapped. Toxicity: Potential

release of elemental iodine (

) upon decomposition.

Nitro Group (Position 2)

Electron-withdrawing; potential
shock sensitivity (low) and

thermal instability.

Incompatibility: Violent
reactions possible with strong
reducing agents (e.g.,
hydrazine, metal hydrides) or

strong bases.

Pyridine Ring

Nitrogen heterocycle.

Toxicology: Potential for rapid
absorption through skin;

targets liver/kidneys.

GHS Classification (Derived from Structural Analogs):

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Combustible Solid: Finely divided dust may form explosive mixtures in air.

Personal Protective Equipment (PPE) Matrix

Standard laboratory attire is insufficient. The high polarizability of the iodine atom facilitates

skin absorption.
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Component Specification Rationale

lodinated aromatics can

o ) permeate standard latex
) Double Nitrile (0.11 mm min) _ _
Hand Protection ) ) rapidly. Double gloving
or Silver Shield® ) i
provides a breakthrough time

buffer.

Safety glasses are insufficient
Eye Protection Chemical Splash Goggles for powders; prevents mucosal

contact with irritating dust.

Mandatory: All handling must

occur inside a certified

Respiratory N95 (min) or Fume Hood )
chemical fume hood to capture
potential iodine vapors.
Prevents contamination of
Body Tyvek® Lab Coat / Apron street clothes; critical for solid

handling.

Disposal Workflows
A. Solid Waste (Pure Compound)

Protocol:

» Containment: Transfer the solid 4-lodo-2-nitropyridine into a wide-mouth High-Density
Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.

e Inerting: If the compound is old or potentially degraded (darkened color), cover the solid with
a layer of mineral oil to prevent further oxidation/iodine release before sealing.

» Labeling: Affix a hazardous waste label with the following constituents:
o 4-lodo-2-nitropyridine

o Hazard Checkboxes: Toxic, Irritant.
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» Secondary Containment: Place the jar into a clear plastic bag (zip-seal) before placing it in
the satellite accumulation area.

B. Liquid Waste (Mother Liquors/Solutions)

Protocol:

e Segregation: Pour into the Halogenated Organic Waste carboy.

o Compatibility Check: Ensure the waste carboy does NOT contain:
o Strong Oxidizers (Peroxides, Nitric Acid).

o Strong Bases (Sodium Hydroxide, Alkoxides) — Risk of nucleophilic attack on the pyridine
ring leading to exothermic decomposition.

e Rinsing: Rinse the original vessel 3x with a compatible solvent (e.g., Dichloromethane or
Ethyl Acetate) and add rinsate to the halogenated waste stream.

Visualized Decision Logic
Workflow 1: Waste Stream Segregation

This logic gate ensures the material ends up in the correct regulatory stream (RCRA
compliance).
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Halogenated (DCM, Chloroform) Non-Halogenated (EtOAc, MeOH)

Must treat as Halogenated
due to 4-lodo content

Stream B: Halogenated Organic Waste Stream C: Mixed Solvents

(Carboy) (Classify as Halogenated due to Solute)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 4-lodo-2-nitropyridine waste. Note that even in non-
halogenated solvents, the presence of the iodinated solute mandates disposal in the
Halogenated stream.

Workflow 2: Emergency Spill Response

Immediate actions to take if containment is breached.
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o
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Figure 2: Step-by-step spill response protocol. The use of Sodium Thiosulfate is critical to

guench any free iodine released.

Regulatory & Compliance Context

RCRA Classification: While 4-lodo-2-nitropyridine is not explicitly listed on the P-list or U-
list, it exhibits characteristics of toxicity (DOOO series potential) and requires destruction via
incineration at a permitted facility.

Halogen Content: The presence of lodine classifies this as a "Halogenated Organic," which
often incurs higher disposal costs due to the need for acid gas scrubbers in the incinerator to
capture HI/I2.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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